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Compound of Interest

Compound Name: Barium bromate
CAS No.: 13967-90-3
Cat. No.: B079177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety considerations for anhydrous barium bromate. The information is intended to support
researchers and professionals in chemistry and drug development in understanding and
utilizing this compound.

Core Properties of Anhydrous Barium Bromate

Anhydrous barium bromate, with the chemical formula Ba(BrOs)z, is an inorganic salt
composed of a barium cation (Ba2*) and two bromate anions (BrOs™).[1] It presents as a white
crystalline solid or powder.[2][3] Due to its composition, it is a strong oxidizing agent.[2][4]

Quantitative Data Summary

A summary of the key quantitative data for anhydrous barium bromate is presented in the
table below for easy reference and comparison.
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Property Value

Molecular Formula Ba(BrOs)2 or BaBrz20e[5][6]
Molecular Weight 393.13 g/mol [2][5][7][8]

Appearance White crystalline solid or powder[2][3]
Density 3.99 g/cm3[7]

Decomposition Temperature 260 °C[7]

CAS Number 13967-90-3[5][6][7]

Synthesis of Anhydrous Barium Bromate

The synthesis of anhydrous barium bromate is typically achieved through a precipitation
reaction involving a soluble barium salt and a soluble bromate salt.[5] The low solubility of
barium bromate in water, particularly in cold water, facilitates its isolation and purification.[1]

Experimental Protocol: Synthesis of Anhydrous Barium
Bromate

This protocol details a common laboratory method for the synthesis of anhydrous barium
bromate via the reaction of barium chloride and potassium bromate.[5]

Materials:

Barium chloride (BaClz)

o Potassium bromate (KBrOs)

e Deionized water

o Beakers

e Stirring rod

o Heating plate
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e Buchner funnel and flask

o Filter paper

e Drying oven

Procedure:

e Preparation of Reactant Solutions:
o Prepare a saturated solution of barium chloride by dissolving it in hot deionized water.
o Separately, prepare a saturated solution of potassium bromate in hot deionized water.

» Precipitation:

o While stirring, slowly add the hot potassium bromate solution to the hot barium chloride
solution.

o A white precipitate of barium bromate will form immediately. The reaction is as follows:
BaClz + 2KBrOs — Ba(BrOs)2 (s) + 2KCL.[5]

o Crystallization and Isolation:

o Allow the mixture to cool slowly to room temperature, and then further cool in an ice bath
to maximize precipitation.

o Collect the white precipitate by vacuum filtration using a Buchner funnel and filter paper.
e Washing and Drying:

o Wash the collected precipitate with cold deionized water to remove soluble impurities,
such as potassium chloride.

o Dry the purified barium bromate in a drying oven at a temperature below its
decomposition point (e.g., 100-120 °C) until a constant weight is achieved.

Characterization

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#anhydrous-barium-bromate-a-technical-overview
https://en.wikipedia.org/wiki/Barium_bromate
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#anhydrous-barium-bromate-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesized anhydrous barium bromate can be characterized using various analytical
techniques to confirm its identity and purity. These methods may include:

» X-ray Diffraction (XRD): To confirm the crystalline structure.

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational
modes of the bromate ion.

o Thermal Analysis (TGA/DSC): To determine the decomposition temperature and thermal
stability.

« Elemental Analysis: To confirm the elemental composition.

Safety and Handling

Anhydrous barium bromate is a hazardous substance and must be handled with appropriate
safety precautions.

e Hazards: It is a strong oxidizer and may intensify fire; contact with combustible material may
cause fire.[9] It is also harmful if swallowed or inhaled.[9] Barium compounds are generally
toxic.[3]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection when handling this compound.[10][11][12]

e Handling: Use in a well-ventilated area. Avoid breathing dust. Keep away from heat, sparks,
open flames, and other ignition sources.[10][12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from combustible materials.[9][10]

Applications

While direct applications in drug development are not prominent, anhydrous barium bromate
serves as a reagent in analytical chemistry.[1][3] Brominated compounds, in general, have
various applications in the pharmaceutical industry, including as antimicrobial agents and in the
synthesis of anesthetics and anticancer drugs.
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Visualized Workflow for Synthesis and Purification

The following diagram illustrates the logical workflow for the synthesis and purification of
anhydrous barium bromate as described in the experimental protocol.
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Caption: Synthesis and purification workflow for anhydrous barium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Barium bromate (13967-90-3) for sale [vulcanchem.com]

. Barium bromate | Ba(BrO3)2 | CID 61706 - PubChem [pubchem.ncbi.nlm.nih.gov]
. CAS 13967-90-3: Barium bromate | CymitQuimica [cymitquimica.com]

. BARIUM BROMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. Barium bromate - Wikipedia [en.wikipedia.org]

. celticchemicals.co.uk [celticchemicals.co.uk]

. Barium Bromate [drugfuture.com]

. americanelements.com [americanelements.com]

°
O [e0] ~ » )] B~ w N -

. fishersci.co.uk [fishersci.co.uk]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#anhydrous-barium-bromate-a-technical-overview
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body-img#anhydrous-barium-bromate-a-technical-overview
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#anhydrous-barium-bromate-a-technical-overview
https://www.benchchem.com/product/b079177?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc20973714
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-bromate
https://cymitquimica.com/cas/13967-90-3/
https://cameochemicals.noaa.gov/chemical/2552
https://en.wikipedia.org/wiki/Barium_bromate
https://celticchemicals.co.uk/product/barium-bromate-anhydrous/
https://www.drugfuture.com/chemdata/barium-bromate.html
https://www.americanelements.com/barium-bromate-13967-90-3
https://www.fishersci.co.uk/store/msds?partNumber=11454473&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 10. XiXisys | GHS 11 (Rev.11) SDS Word T2k CAS: 13967-90-3 Name: Barium bromate
[xixisys.com]

e 11. chemicalbook.com [chemicalbook.com]
e 12. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Anhydrous Barium Bromate: A Technical Overview].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b079177/docs#anhydrous-barium-bromate-a-
technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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